Cas no 1186195-19-6 (1H-Indazole-7-carbothioamide)

• Product Name: 1H-Indazole-7-carbothioamide
• CAS No: 1186195-19-6
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 4684230
• PubChem ID: 45790578
• Update Time: 2025-07-20

1H-Indazole-7-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1H-indazole-7-carbothioamide
• 1H-Indazole-7-carbothioamide

• Inchi： 1S/C8H7N3S/c9-8(12)6-3-1-2-5-4-10-11-7(5)6/h1-4H,(H2,9,12)(H,10,11)
• InChI Key： HHWHQKFVHBJFPG-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC2C=NNC=21)N

Computed Properties

• Exact Mass: 177.036
• Monoisotopic Mass: 177.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-Indazole-7-carbothioamide

Comprehensive Analysis of 1H-Indazole-7-carbothioamide (CAS No. 1186195-19-6): Properties, Applications, and Research Insights

The compound 1H-Indazole-7-carbothioamide (CAS No. 1186195-19-6) is a heterocyclic organic molecule featuring an indazole core with a carbothioamide functional group at the 7-position. This structure endows it with unique chemical properties, making it a subject of interest in pharmaceutical and material science research. The indazole scaffold is widely recognized for its bioactivity, while the carbothioamide moiety enhances its potential as a building block for drug discovery and catalysis.

In recent years, the demand for heterocyclic compounds like 1H-Indazole-7-carbothioamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its role in modulating enzyme activity and its potential as a precursor for kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound's CAS number 1186195-19-6 is frequently searched in academic databases, reflecting its growing relevance in high-impact studies.

From a synthetic perspective, 1H-Indazole-7-carbothioamide offers opportunities for structure-activity relationship (SAR) studies. Its thioamide group can participate in hydrogen bonding and metal coordination, which is valuable for designing chelation therapies or catalytic ligands. These attributes align with current trends in green chemistry, where researchers seek sustainable methods to functionalize such scaffolds.

The compound's physicochemical properties, including solubility and stability, are critical for its applications. Analytical techniques like HPLC and NMR are commonly employed to characterize CAS 1186195-19-6, ensuring purity for research use. Notably, its molecular weight and logP value make it suitable for pharmacokinetic optimization, a frequent focus area in drug development forums.

Beyond pharmaceuticals, 1H-Indazole-7-carbothioamide has potential in material science. Its conjugated system could contribute to organic semiconductors or fluorescent probes, addressing the demand for novel optoelectronic materials. This dual applicability in life sciences and advanced materials answers frequently asked questions about interdisciplinary uses of indazole derivatives.

Ongoing studies explore the scalable synthesis of 1186195-19-6 to meet industrial needs. Innovations in microwave-assisted reactions and flow chemistry have improved yields, reducing costs—a key concern for laboratories and manufacturers. Such advancements are often highlighted in patent literature, underscoring the compound's commercial viability.

In summary, 1H-Indazole-7-carbothioamide (CAS No. 1186195-19-6) represents a multifaceted compound with expanding applications. Its integration into drug discovery pipelines and material innovation projects demonstrates its scientific importance, while optimized synthesis methods enhance accessibility for global researchers.